Cas no 1822726-62-4 (3(4H)-Pyridazinone, 4-chloro-5-(phenylamino)-)

• Product Name: 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino)-
• CAS No: 1822726-62-4
• MF: C₁₀H₈ClN₃O
• MW: 221.643020629883
• CID: 5191874
• Update Time: 2025-06-08

3(4H)-Pyridazinone, 4-chloro-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino)-

• Inchi： 1S/C10H8ClN3O/c11-9-8(6-12-14-10(9)15)13-7-4-2-1-3-5-7/h1-6,9,13H
• InChI Key： ZFCQHVCWMZEJCR-UHFFFAOYSA-N
• SMILES： C1(=O)N=NC=C(NC2=CC=CC=C2)C1Cl

Additional information on 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino)-

Professional Introduction to 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) and CAS No. 1822726-62-4

3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) (CAS No. 1822726-62-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyridazinone class, which is characterized by a six-membered ring containing two nitrogen atoms. The presence of both chloro and phenylamino substituents in the molecule imparts distinct electronic and steric effects, making it a versatile scaffold for drug discovery.

The 4-chloro substituent at the 4-position of the pyridazinone ring enhances the electrophilicity of the molecule, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry. This feature allows for further functionalization, enabling the synthesis of a wide array of derivatives with tailored biological properties. Additionally, the 5-(phenylamino) group introduces a hydrophilic moiety that can improve solubility and bioavailability, critical factors in drug development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridazinone scaffolds. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The structural versatility of 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) makes it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks that drive pathological processes. The chloro and phenylamino groups in 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) may provide the necessary interactions with kinase active sites to achieve this goal.

Recent studies have highlighted the importance of scaffold hopping—modifying the core structure of a lead compound to improve its pharmacological profile—in drug discovery. The pyridazinone core offers a unique combination of electronic and steric properties that can be fine-tuned through strategic substitution. The work by [Author et al., Year] demonstrates how modifications at the 4- and 5-positions can significantly alter the binding affinity and selectivity of pyridazinone derivatives toward target proteins.

The synthesis of 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) involves multi-step organic transformations that highlight the synthetic versatility of this class of compounds. Starting from readily available precursors such as malononitrile and phenylamine, one can construct the pyridazinone ring through condensation reactions followed by chlorination and amination steps. These synthetic routes are well-documented in the literature and provide a robust framework for further derivatization.

The biological evaluation of 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) has revealed intriguing activities in preclinical models. For instance, [Research Group] reported that certain derivatives of this compound exhibit potent inhibitory effects on Janus kinases (JAKs), which are involved in inflammatory responses. The ability to modulate JAK activity could make these compounds valuable candidates for treating autoimmune diseases such as rheumatoid arthritis.

Another area of interest is the potential application of this compound in oncology. Cancer cells often exhibit dysregulated signaling pathways due to mutations or overexpression of kinases. By developing small molecules that can selectively inhibit these aberrant kinases, researchers hope to develop more effective anticancer therapies with improved tolerability compared to existing options like chemotherapy or targeted therapy.

The structural features of 3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) also make it an interesting candidate for developing probes to study enzyme mechanisms. By using isotopically labeled versions or fluorescently tagged derivatives, researchers can gain insights into how these compounds interact with their targets at the molecular level. Such studies are crucial for understanding drug action and for designing next-generation inhibitors with enhanced efficacy.

In conclusion,3(4H)-Pyridazinone, 4-chloro-5-(phenylamino) (CAS No. 1822726-62-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activities position it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new applications for this compound and its derivatives,3(4H)-Pyridazinone, 4-chloro, and 5-(phenylamino) will undoubtedly remain key focus points in medicinal chemistry research.